3,5-Dimethyl-4-Methoxybenzaldehyde
Overview
Description
3,5-Dimethyl-4-methoxybenzaldehyde is a chemical compound that belongs to the class of organic compounds known as benzaldehydes. It is characterized by the presence of two methyl groups and one methoxy group attached to a benzene ring with an aldehyde functional group. This compound is of interest due to its potential applications in organic synthesis and its role as an intermediate in the production of various chemicals.
Synthesis Analysis
The synthesis of derivatives related to 3,5-dimethyl-4-methoxybenzaldehyde has been explored in several studies. For instance, a method for synthesizing 4-benzylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives involves the reaction of 3-alkyl(aryl)-4-amino-4,5-dihydro-1H-1,2,4-triazol-5-ones with 3-ethoxy-4-hydroxybenzaldehyde . Another study describes the regioselective reductive alkylation of 3,4,5-trimethoxybenzaldehyde dimethyl acetal as a key step in synthesizing 4-alkyl-3,5-dimethoxybenzaldehydes . These methods highlight the versatility of benzaldehyde derivatives in organic synthesis.
Molecular Structure Analysis
The molecular structure of related compounds has been investigated using various spectroscopic techniques. For example, the crystal structure of 3-methoxy-2-hydroxybenzaldehyde S-ethylisothiosemicarbazone and its metal complexes has been elucidated, revealing the binegative tridentate bonding to central metals and the geometry of the complexes . Additionally, a study on a second monoclinic polymorph of a pyrazolone derivative synthesized from 4-methoxy-2-hydroxybenzaldehyde provides insights into the molecular conformation and intermolecular hydrogen bonding .
Chemical Reactions Analysis
The reactivity of benzaldehyde derivatives has been the subject of various investigations. The electrochemical oxidation of 3,4-dihydroxybenzaldehyde in methanol has been studied, showing that it can undergo methoxylation to form methoxyquinone . Another study demonstrates the synthesis of a Meldrum's acid compound from 4-methoxybenzaldehyde, indicating the potential for various chemical transformations .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzaldehyde derivatives are influenced by their molecular structure. For instance, the formation of C-H···O bonded dimers in liquid 4-methoxybenzaldehyde has been studied using NMR and vibrational spectroscopy, supported by ab initio calculations, which provide evidence of hydrogen bonding . The electro-methoxylation reaction of related compounds has also been investigated, revealing insights into the electrochemical behavior of these molecules .
Scientific Research Applications
Synthesis Techniques and Intermediate Applications
- The regioselective reductive alkylation of 3,4,5-trimethoxybenzaldehyde dimethylacetal has been used to synthesize 4-alkyl-3,5-dimethoxybenzaldehydes, demonstrating the chemical versatility of related compounds (Azzena et al., 1990).
- A novel synthesis of 1-amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene via Hantzsch condensation highlights the potential of 3,5-dimethoxybenzaldehyde derivatives in forming unique cyclic structures (Filipan-Litvić et al., 2007).
Advances in Synthesis Methods
- Anhydrous solvent-based synthesis methods for 4-methoxybenzaldehyde have been developed, demonstrating improvements in yield and purity, crucial for industrial applications (Huan, 2011).
- The synthesis of p-methoxybenzaldehyde through phase transfer catalysis in aqueous solution indicates a methodological shift towards more efficient and environmentally friendly production processes (Ai, 2000).
Chemical Reactions and Properties
- The reaction of 2,6-dimethyl-4-methoxybenzaldehyde with methylmagnesium iodide, resulting in isomeric ethers, provides insight into the reactive properties of substituted benzaldehydes (Kamikawa et al., 1968).
- Studies on the intramolecular charge transfer effects in 4-hydroxy-3-methoxybenzaldehyde enhance our understanding of the electronic properties of benzaldehyde derivatives (Rajendiran & Balasubramanian, 2008).
Applications in Organic Synthesis and Catalysis
- The cerium complex catalysis for the oxidation of cresols, yielding high percentages of 3,5-dimethoxy-4-hydroxybenzaldehyde, showcases the application in organic synthesis and industrial processes (Yoshikuni, 2002).
- The synthesis of compounds like 5-(4-methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione from 4-methoxybenzaldehyde in ethanol reflects the utility in creating structurally diverse and potentially bioactive molecules (Zeng, 2014).
Mechanism of Action
Target of Action
3,5-Dimethyl-4-Methoxybenzaldehyde, an organic compound, primarily targets aldehydes and ketones . These compounds can react with hydroxylamine to form oximes or hydrazine to form hydrazones .
Mode of Action
The oxygen in the compound acts as a nucleophile in competition with nitrogen. The reaction with oxygen is a dead-end process, leading to the reversible formation of a hemiketal . On the other hand, the reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
The compound affects the biochemical pathways involving the formation of oximes and hydrazones . The formation of these compounds is a result of the interaction between 3,5-Dimethyl-4-Methoxybenzaldehyde and its targets, aldehydes, and ketones .
Result of Action
The primary result of the action of 3,5-Dimethyl-4-Methoxybenzaldehyde is the formation of oximes and hydrazones . These compounds are formed through an irreversible process, leading to the dehydration of the adduct .
properties
IUPAC Name |
4-methoxy-3,5-dimethylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-7-4-9(6-11)5-8(2)10(7)12-3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNIGEINPLSDHBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374399 | |
Record name | 3,5-Dimethyl-4-Methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethyl-4-Methoxybenzaldehyde | |
CAS RN |
39250-90-3 | |
Record name | 3,5-Dimethyl-4-Methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 39250-90-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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